Cas no 51322-80-6 ((5-Chloro-2,1,3-benzothiadiazol-4-yl)-cyanaMide)

• Product Name: (5-Chloro-2,1,3-benzothiadiazol-4-yl)-cyanaMide
• CAS No: 51322-80-6
• MF: C₇H₃ClN₄S
• MW: 210.64351773262
• CID: 884334
• PubChem ID: 13785516
• Update Time: 2025-04-19

(5-Chloro-2,1,3-benzothiadiazol-4-yl)-cyanaMide Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2,1,3-benzothiadiazol-4-yl)-cyanaMide
• (5-chloro-2,1,3-benzothiadiazol-4-yl)cyanamide
• 436103
• 5-Chlor-4-cyanamino-2,1,3-benzothiadiazol
• DTXSID10549430
• TIZANIDINE HYDROCHLORIDE IMPURITY G [EP IMPURITY]
• N-(5-Chlorobenzo[c][1,2,5]thiadiazol-4-yl)cyanamide
• UCM3L5L88M
• Cyanamide, (5-chloro-2,1,3-benzothiadiazol-4-yl)-
• Tizanidine hydrochloride impurity G [EP]
• Tizanidine EP Impurity G;
• SCHEMBL11058334
• DB-299850
• 51322-80-6
• 5-chloro-N-cyano-2,1,3-benzothiadiazol-4-amine
• UNII-UCM3L5L88M
• AKOS014812518
• ((5-Chloro-2,1,3-benzothiadiazol-4-yl)amino)formonitrile
• BPGDXFFKSUUPBE-UHFFFAOYSA-N

• Inchi： 1S/C7H3ClN4S/c8-4-1-2-5-7(12-13-11-5)6(4)10-3-9/h1-2,10H
• InChI Key： BPGDXFFKSUUPBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1NC#N)=NSN=2

Computed Properties

• Exact Mass: 209.97700
• Monoisotopic Mass: 209.9766950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.84000
• LogP: 2.31068

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles